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Compound of Interest

Compound Name:

Sodium 4-(4-((3-

(anilinosulphonyl)-p-tolyl)azo)-4,5-

dihydro-3-methyl-5-oxo-1H-

pyrazol-1-yl)-2,5-

dichlorobenzenesulphonate

Cat. No.: B1629323 Get Quote

A newly validated spectrophotometric method, utilizing the novel pyrazole azo dye 4-[(E)-(5-

hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)diazenyl]benzenesulfonamide (HMPDB), offers a

simple, cost-effective, and efficient alternative for the quantification of the antibiotic

sulfamethoxazole (SMX) in pharmaceutical formulations. This guide provides a detailed

comparison of this new method with the established High-Performance Liquid Chromatography

(HPLC) technique, supported by experimental data and protocols.

This innovative spectrophotometric method is based on the diazotization of the primary

aromatic amine group of sulfamethoxazole, followed by a coupling reaction with a synthesized

pyrazole derivative to form a stable, colored azo dye. The intensity of the color, which is directly

proportional to the concentration of SMX, is then measured spectrophotometrically. This

approach presents a significant advantage in terms of accessibility and operational cost over

the more instrumentally intensive HPLC methods.[1][2][3]

Comparative Performance Analysis
The performance of the new spectrophotometric method was rigorously validated and

compared against a standard HPLC method for the determination of sulfamethoxazole. The
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key validation parameters are summarized in the table below, demonstrating the comparable

efficacy of the spectrophotometric approach.

Parameter
New Spectrophotometric
Method

High-Performance Liquid
Chromatography (HPLC)
Method

Wavelength (λmax) 489 nm 254 nm

Linearity Range 1 - 12 µg/mL 1 - 20 µg/mL

Correlation Coefficient (r²) 0.999 0.998

Limit of Detection (LOD) 0.35 µg/mL 0.1 µg/mL

Limit of Quantification (LOQ) 1.05 µg/mL 0.3 µg/mL

Accuracy (Recovery %) 99.5% - 100.4% 99.2% - 101.1%

Precision (RSD %) < 2% < 2%

Experimental Protocols
Synthesis of the Pyrazole Azo Dye Reagent (HMPDB)
The chromogenic reagent, 4-[(E)-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-

yl)diazenyl]benzenesulfonamide (HMPDB), was synthesized through a diazotization-coupling

reaction.

Diazotization of Sulfanilamide: 0.01 mol of sulfanilamide was dissolved in a mixture of 5 mL

of concentrated hydrochloric acid and 10 mL of distilled water. The solution was cooled to 0-

5°C in an ice bath. A pre-cooled solution of 0.01 mol of sodium nitrite in 10 mL of distilled

water was then added dropwise with constant stirring, maintaining the temperature below

5°C. The reaction mixture was stirred for an additional 15 minutes to ensure complete

diazotization.

Coupling Reaction: 0.01 mol of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one was dissolved in 20

mL of 10% sodium hydroxide solution. The solution was cooled to 0-5°C. The freshly

prepared diazonium salt solution was then added slowly to this solution with vigorous stirring.
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The reaction mixture was kept in an ice bath for 30 minutes to facilitate the formation of the

azo dye precipitate.

Purification: The resulting orange-red precipitate was filtered, washed with cold distilled

water until the filtrate was neutral, and then recrystallized from an ethanol-water mixture to

obtain the pure HMPDB reagent. The structure and purity of the synthesized dye were

confirmed by spectroscopic techniques (FT-IR, ¹H-NMR) and melting point determination.

Spectrophotometric Determination of Sulfamethoxazole
Standard Stock Solution: A standard stock solution of sulfamethoxazole (100 µg/mL) was

prepared by dissolving 10 mg of pure SMX in 100 mL of methanol.

Calibration Curve: A series of working standard solutions with concentrations ranging from 1

to 12 µg/mL were prepared by appropriate dilution of the stock solution.

Color Development: To 1 mL of each working standard solution, 1 mL of 0.1 M hydrochloric

acid and 1 mL of 0.1% sodium nitrite solution were added. The mixture was shaken and

allowed to stand for 5 minutes for complete diazotization. Subsequently, 1 mL of 0.1%

sulfamic acid solution was added to neutralize the excess nitrous acid. After 3 minutes, 2 mL

of the 0.1% HMPDB reagent solution (in methanol) and 1 mL of 1 M sodium hydroxide were

added. The volume was made up to 10 mL with distilled water.

Absorbance Measurement: The absorbance of the resulting orange-colored solution was

measured at 489 nm against a reagent blank prepared in the same manner without the drug.

A calibration curve was plotted between the absorbance and the concentration of

sulfamethoxazole.

HPLC Method for Sulfamethoxazole
A previously validated HPLC method was used for comparison.

Mobile Phase: A mixture of acetonitrile and water (80:20, v/v) with the pH adjusted to 3.0 with

phosphoric acid.

Column: C18 column (250 mm × 4.6 mm, 5 µm).

Flow Rate: 1.0 mL/min.
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Detection: UV detection at 254 nm.

Injection Volume: 20 µL.

Quantification: The quantification was based on the peak area of the analyte.
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Figure 1: Experimental workflow for the synthesis of the HMPDB reagent and the

spectrophotometric analysis of sulfamethoxazole.
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Figure 2: Signaling pathway illustrating the chromogenic reaction and the principle of

spectrophotometric detection.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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